N-(2-methoxyphenethyl)-2-((6-(pyridin-3-yl)pyridazin-3-yl)thio)acetamide

• IUPAC Name: N-[2-(2-methoxyphenyl)ethyl]-2-(6-pyridin-3-ylpyridazin-3-yl)sulfanylacetamide
• InChI: InChI=1S/C20H20N4O2S/c1-26-18-7-3-2-5-15(18)10-12-22-19(25)14-27-20-9-8-17(23-24-20)16-6-4-11-21-13-16/h2-9,11,13H,10,12,14H2,1H3,(H,22,25)
• InChI Key: RPLXENYZARQZBW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CCNC(=O)CSC2=NN=C(C=C2)C3=CN=CC=C3
• Molecular Formula: C20H20N4O2S
• Molecular Weight: 380.5 g/mol
• CAS No.: 872987-80-9

Description

N-(2-methoxyphenethyl)-2-((6-(pyridin-3-yl)pyridazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H20N4O2S and its molecular weight is 380.47. The purity is usually 95%.
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Scientific Research Applications

• Pharma Market Reflections by Patents : This study presents a broad perspective on the pharmaceutical market, showcasing various compounds including those similar to the one , which are utilized for their cardiac, nephrotropic, neuroprotective, dermatological, and cytostatic activities (Habernickel, 2002).

• Insecticidal Properties of Pyridine Derivatives : This research demonstrates the synthesis of pyridine derivatives and their efficacy as insecticides, highlighting the broad utility of such compounds in agricultural and pest control applications (Bakhite et al., 2014).

• Antinociceptive Activity of Pyridazinone Derivatives : A study exploring the antinociceptive (pain-relieving) activity of various pyridazinone derivatives, which could have implications in pain management and pharmaceutical development (Doğruer et al., 2000).

• Synthesis of Diastereomerically Pure Pyrrolidin-2-ones : This research focuses on the synthesis of pyrrolidin-2-ones, a process that can be relevant for creating compounds with biological activity, including those related to the compound (Galeazzi et al., 1996).

• Antimicrobial Agents from Pyrimidinone and Oxazinone Derivatives : A series of compounds, including pyrimidinones and oxazinones, were synthesized and evaluated for their antimicrobial properties, demonstrating the potential for these compounds in medical and pharmaceutical applications (Hossan et al., 2012).

• Folic Acid Antagonist Study : This paper presents the structure of cationic forms of pyrimido-thiazines, showcasing the chemical properties and potential applications of such compounds in biochemical and pharmaceutical research (Dvoryantseva et al., 1979).

• Synthesis of Heteroarylmethylphosphonates : This study explores the synthesis of various heteroarylmethylphosphonates, including imidazo-pyridine and imidazo-pyrimidine derivatives, which are relevant for the development of new pharmaceuticals (Drescher et al., 1991).

• Synthesis and CNS Activity of Pyridazines : Research focusing on the synthesis of pyridazine derivatives and their activity in the central nervous system, indicative of the potential for neurological applications (Barlin et al., 1992).

• Synthesis of Antisecretory Pyridazine Derivatives : The study synthesizes a range of pyridazine derivatives for their potential use as antiulcer agents, demonstrating the therapeutic applications of such compounds (Yamada et al., 1981).

• PI3Ks Inhibitor Modification Study : This research involves the modification of N-(6-(2-methoxy-3-(4-fluorophenylsulfonamido)pyridin-5-yl)-[1,2,4]triazolo[1,5-a]pyridin-2-yl)acetamide for its role as a PI3K inhibitor, highlighting its potential in cancer treatment (Wang et al., 2015).